Cas no 2138203-25-3 (Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-)

• Product Name: Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-
• CAS No: 2138203-25-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5280654
• Update Time: 2025-06-07

Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-

• Inchi： 1S/C12H15N3/c1-3-15-9-11(8-14-15)10-4-6-12(13-2)7-5-10/h4-9,13H,3H2,1-2H3
• InChI Key： GWWPDVZINQNDAK-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(C2=CN(CC)N=C2)C=C1

Additional information on Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-

Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl- (CAS No. 2138203-25-3): A Comprehensive Overview

Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-, identified by its CAS number 2138203-25-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound combines a benzene ring with an ethyl-substituted pyrazole moiety, linked through an amine group, which provides a versatile scaffold for further chemical modifications and biological investigations.

The< strong>benzeneamine core of this molecule is a well-known pharmacophore in drug design, known for its ability to interact with various biological targets. The introduction of the< strong>1-ethyl-1H-pyrazol-4-yl group adds another layer of complexity, potentially influencing both the electronic properties and the spatial arrangement of the molecule. This combination makes it an attractive candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The< strong>N-methyl substitution on the benzene ring is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the compound. Such modifications are often crucial in optimizing drug-like properties and improving pharmacokinetic profiles.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for drug discovery. Pyrazoles are known for their ability to engage in multiple hydrogen bonding interactions, making them valuable in designing molecules that can bind tightly to biological targets. The< strong>1-ethyl-1H-pyrazol-4-yl moiety in this compound is expected to contribute to its binding affinity and selectivity towards specific enzymes or receptors.

The synthesis of< strong>Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl- involves a series of well-established organic reactions, including condensation, alkylation, and functional group transformations. The precise control of reaction conditions is essential to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the efficiency of the synthetic route.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial findings suggest that it may exhibit< strong>anti-inflammatory,< strong>antioxidant, and even< strong>anticancer properties. These activities are attributed to its ability to interact with key signaling pathways involved in these diseases. For instance, the< strong>N-methyl group may influence its interaction with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are central to inflammatory processes.

The< strong>1-ethyl-1H-pyrazol-4-yl group has also been implicated in modulating neurotransmitter systems, making this compound a potential candidate for treating neurological disorders. Studies have shown that pyrazole derivatives can interact with receptors such as serotonin or dopamine receptors, which are involved in mood regulation and cognitive function. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

In addition to its biological activities, the chemical properties of< strong>Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yl)-N-methyl- make it a valuable tool for medicinal chemistry research. Its structural flexibility allows for further derivatization, enabling the exploration of new analogs with enhanced potency or selectivity. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict binding interactions and optimize molecular design.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of< strong>Benzenamine, 4-(1-ethyl-1H-pyrazol-4-yll)-N-methyl- exemplify this collaborative approach. By combining synthetic expertise with biological insights, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The future prospects for this compound are promising, with ongoing research aimed at identifying new applications and refining its pharmacological profile. Advances in synthetic chemistry may lead to more efficient production methods, while preclinical studies will continue to explore its potential in treating various diseases. As our understanding of biological pathways grows, so too will the opportunities for developing innovative treatments based on compounds like< strong>Benzenamine, 4-(1 ethyl - 1 H - pyrazol - 4 yl ) - N - methyl - .